Cas no 56128-24-6 (Benzoic acid, 2,3-dihydroxy-4-methoxy-, methyl ester)

Benzoic acid, 2,3-dihydroxy-4-methoxy-, methyl ester structure
56128-24-6 structure
Product Name:Benzoic acid, 2,3-dihydroxy-4-methoxy-, methyl ester
CAS No:56128-24-6
MF:C9H10O5
MW:198.172703266144
CID:349725
PubChem ID:11694090
Update Time:2025-04-19

Benzoic acid, 2,3-dihydroxy-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3-dihydroxy-4-methoxy-, methyl ester
    • methyl 2,3-dihydroxy-4-methoxybenzoate
    • Methyl 2, 3-dihydroxy-4-methoxybenzoate
    • 2,3-dihydroxy-4-methoxy benzoic acid methyl ester
    • SJNPUTVAUHKAQZ-UHFFFAOYSA-N
    • DTXSID90470713
    • 56128-24-6
    • SCHEMBL856059
    • F70856
    • 2,3-dihydroxy4-methoxy benzoic acid methyl ester
    • Inchi: 1S/C9H10O5/c1-13-6-4-3-5(9(12)14-2)7(10)8(6)11/h3-4,10-11H,1-2H3
    • InChI Key: SJNPUTVAUHKAQZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C(=O)OC)=C(C=1O)O

Computed Properties

  • Exact Mass: 198.0528
  • Monoisotopic Mass: 198.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99
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